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Compound of Interest

Compound Name: Azalanstat

Cat. No.: B1665909 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Azalanstat is a synthetic imidazole derivative that functions as a selective inhibitor of lanosterol

14-alpha-demethylase, a key cytochrome P450 enzyme in the cholesterol biosynthesis

pathway.[1][2][3] By targeting this enzyme, Azalanstat effectively blocks the conversion of

lanosterol to cholesterol, leading to hypocholesterolemic activity.[3] It is a valuable tool in

research settings for studying cholesterol metabolism and for the development of cholesterol-

lowering agents.[3] This document provides a detailed protocol for the preparation, storage,

and handling of Azalanstat stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
For accurate and reproducible experimental results, it is crucial to start with a precisely

prepared stock solution. The following table summarizes the key physical and chemical

properties of Azalanstat relevant to stock solution preparation.
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Parameter Value Reference

Compound Name Azalanstat [2]

Synonyms RS-21607, RS 21607 [1][2]

Molecular Formula C₂₂H₂₄ClN₃O₂S [2][4]

Molecular Weight 429.96 g/mol (free base) [4]

502.9 g/mol (dihydrochloride

salt)
[5]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Recommended Stock

Concentration
10 mM N/A

Storage (Powder)
-20°C for up to 3 years (protect

from moisture)
[1]

Storage (DMSO Solution) -80°C for up to 1 year [1]

Experimental Protocol: Preparation of 10 mM
Azalanstat Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Azalanstat in DMSO.

Adjust calculations accordingly for different desired concentrations or volumes.

Materials and Equipment:

Azalanstat powder (free base, MW: 429.96 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.7% purity

Calibrated analytical balance

Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

Sterile, amber, screw-cap vials for long-term storage
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Calibrated micropipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

Pre-calculation: Determine the mass of Azalanstat required. To prepare 1 mL of a 10 mM

stock solution, the calculation is as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 429.96 g/mol x 1000 mg/g

Mass = 4.30 mg

Weighing: Carefully weigh out 4.30 mg of Azalanstat powder using an analytical balance

and place it into a sterile microcentrifuge tube.

Note: For accuracy, it is often easier to weigh a slightly larger mass (e.g., 10 mg) and

adjust the volume of DMSO accordingly.

Solubilization:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Azalanstat
powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear solution with no visible particulates should be obtained.

Note: Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary,

but avoid excessive heat.

Aliquoting and Storage:
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To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber, screw-cap vials or

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term stability, which can be maintained for up to one

year.[1]

Safety Precautions:

Always handle Azalanstat and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the

skin.[6] Exercise extreme caution to avoid direct contact. In case of contact, wash the

affected area immediately with plenty of water.

Visualizations
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Start

1. Weigh Azalanstat Powder
(e.g., 4.30 mg)

2. Add Anhydrous DMSO
(e.g., 1 mL for 10 mM)

3. Vortex Thoroughly
(Ensure Complete Dissolution)

4. Aliquot into Single-Use Volumes

5. Store at -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing Azalanstat stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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